ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate

• IUPAC Name: ethyl 2-[[2-[(2-fluorophenyl)methyl]-1,3-benzoxazole-6-carbonyl]-methylamino]acetate
• InChI: InChI=1S/C20H19FN2O4/c1-3-26-19(24)12-23(2)20(25)14-8-9-16-17(10-14)27-18(22-16)11-13-6-4-5-7-15(13)21/h4-10H,3,11-12H2,1-2H3
• InChI Key: PTGLOJVPTAHNIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C)C(=O)C1=CC2=C(C=C1)N=C(O2)CC3=CC=CC=C3F
• Molecular Formula: C20H19FN2O4
• Molecular Weight: 370.4 g/mol

Description

Ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate, also known as FB-Gly, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. FB-Gly is a glycine transporter 1 (GlyT1) inhibitor, which means it can regulate the levels of glycine in the brain. Glycine is an important neurotransmitter that plays a vital role in the central nervous system, and its imbalance is associated with various neurological disorders. In

Mechanism of Action

Ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate acts as a GlyT1 inhibitor, which means it inhibits the reuptake of glycine from the synaptic cleft. This leads to an increase in glycine levels, which can potentiate the NMDA receptor-mediated neurotransmission. The NMDA receptor is a ligand-gated ion channel that is involved in various physiological processes such as learning and memory. The potentiation of NMDA receptor-mediated neurotransmission by ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate can potentially improve cognitive function and memory.
Biochemical and Physiological Effects:
ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate has been shown to have various biochemical and physiological effects. It increases the levels of glycine in the brain, which can potentiate the NMDA receptor-mediated neurotransmission. This can potentially improve cognitive function and memory. ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate has also been shown to have antidepressant-like effects in animal models of depression. It can potentially regulate the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the pathophysiology of depression. ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate has also been shown to have neuroprotective effects in animal models of Alzheimer's disease. It can potentially reduce the levels of beta-amyloid, which is a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate has various advantages for lab experiments. It is a potent and selective GlyT1 inhibitor, which means it can specifically target the GlyT1 transporter. It has also been shown to have good pharmacokinetic properties, which means it can be easily absorbed and distributed in the body. However, there are also some limitations to using ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate in lab experiments. It is a relatively new compound, and its long-term safety profile is not well-established. It also has low solubility in water, which can make it difficult to administer in animal studies.

Future Directions

Ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate has significant potential for future research directions. It can potentially be used as a therapeutic agent for various neurological disorders such as schizophrenia, depression, and Alzheimer's disease. Further studies are needed to establish its long-term safety and efficacy profile. ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate can also be used as a tool compound to study the role of glycine in the central nervous system. It can potentially provide insights into the pathophysiology of various neurological disorders and aid in the development of novel therapeutic agents.

Synthesis Methods

The synthesis of ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate involves a multistep process, starting from the reaction of 2-fluorobenzylamine with 6-hydroxybenzoxazole to obtain 2-(2-fluorobenzyl)-1,3-benzoxazol-6-ol. This intermediate is then reacted with ethyl chloroformate and N-methylglycine to obtain ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate. The purity and yield of ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate can be improved by using various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

Ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate has been extensively studied for its potential applications in drug discovery and development. It has been shown to have therapeutic potential in various neurological disorders such as schizophrenia, depression, and Alzheimer's disease. ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate acts as a GlyT1 inhibitor, which increases the levels of glycine in the brain. Glycine acts as a co-agonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in various physiological processes such as learning, memory, and synaptic plasticity. The dysregulation of glycine levels is associated with various neurological disorders, and ethyl N-{[2-(2-fluorobenzyl)-1,3-benzoxazol-6-yl]carbonyl}-N-methylglycinate can potentially restore the balance of glycine levels in the brain.